Cas no 1096790-39-4 (2-(3,4-DIFLUOROPHENYL)PROPANENITRILE)

• Product Name: 2-(3,4-DIFLUOROPHENYL)PROPANENITRILE
• CAS No: 1096790-39-4
• CID: 4571641
• PubChem ID: 21357375
• Update Time: 2025-05-26

2-(3,4-DIFLUOROPHENYL)PROPANENITRILE Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, 3,4-difluoro-α-methyl-
• 2-(3,4-DIFLUOROPHENYL)PROPANENITRILE

Additional information on 2-(3,4-DIFLUOROPHENYL)PROPANENITRILE

Research Briefing on 2-(3,4-Difluorophenyl)propanenitrile (CAS: 1096790-39-4) in Chemical Biology and Pharmaceutical Applications

2-(3,4-Difluorophenyl)propanenitrile (CAS: 1096790-39-4) is a fluorinated organic compound that has garnered significant attention in recent chemical biology and pharmaceutical research due to its potential as a versatile intermediate in drug discovery. This briefing synthesizes the latest findings on its synthesis, biological activity, and applications in medicinal chemistry.

Recent studies highlight the compound's role as a key precursor in the synthesis of bioactive molecules, particularly those targeting neurological disorders and inflammatory diseases. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in constructing selective serotonin reuptake inhibitors (SSRIs) with improved blood-brain barrier permeability, attributed to the difluorophenyl moiety's lipophilicity and metabolic stability.

Structural analyses reveal that 2-(3,4-Difluorophenyl)propanenitrile's unique electronic properties, conferred by the fluorine atoms at the 3- and 4-positions, enable precise modulation of target binding interactions. Computational docking studies published in Bioorganic & Medicinal Chemistry Letters (2024) show its derivatives exhibit enhanced affinity for G-protein coupled receptors compared to non-fluorinated analogs.

In metabolic studies, the compound demonstrates favorable pharmacokinetic profiles. Research from the European Journal of Pharmaceutical Sciences (2023) reports that nitrile-containing derivatives like 1096790-39-4 show reduced cytochrome P450 inhibition compared to traditional aryl halides, suggesting improved safety profiles for clinical candidates derived from this scaffold.

Ongoing clinical trials (as of Q2 2024) are investigating three drug candidates incorporating this structural motif, including a novel PDE4 inhibitor for chronic obstructive pulmonary disease and a dual-acting 5-HT1A/5-HT7 receptor modulator for major depressive disorder. Preliminary results indicate the fluorinated nitrile group contributes to both target engagement and metabolic stability.

Future research directions focus on expanding the application of 2-(3,4-Difluorophenyl)propanenitrile in PROTAC design and covalent inhibitor development, leveraging its ability to serve as both a recognition element and a reactive handle. The compound's versatility positions it as an important building block in next-generation therapeutic discovery pipelines.